2-(3-Fluorophenyl)-1-[2-(piperidin-4-yl)pyrrolidin-1-yl]ethan-1-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Chemical Identity and Properties 2-(3-Fluorophenyl)-1-[2-(piperidin-4-yl)pyrrolidin-1-yl]ethan-1-one (CAS: 1432678-28-8) is a hydrochloride salt with a molecular weight of 326.84 g/mol and a purity of 98% . The compound features a 3-fluorophenyl group linked to a ketone moiety, which is further connected to a pyrrolidine ring substituted with a piperidin-4-yl group.
Properties
Molecular Formula |
C17H23FN2O |
|---|---|
Molecular Weight |
290.38 g/mol |
IUPAC Name |
2-(3-fluorophenyl)-1-(2-piperidin-4-ylpyrrolidin-1-yl)ethanone |
InChI |
InChI=1S/C17H23FN2O/c18-15-4-1-3-13(11-15)12-17(21)20-10-2-5-16(20)14-6-8-19-9-7-14/h1,3-4,11,14,16,19H,2,5-10,12H2 |
InChI Key |
CUSPVCTYOSHDEW-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(N(C1)C(=O)CC2=CC(=CC=C2)F)C3CCNCC3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(3-Fluorophenyl)-1-[2-(piperidin-4-yl)pyrrolidin-1-yl]ethan-1-one typically involves the following steps:
Formation of the pyrrolidine ring: This can be achieved through a cyclization reaction involving a suitable precursor.
Introduction of the piperidine moiety: This step involves the reaction of the pyrrolidine intermediate with a piperidine derivative.
Attachment of the fluorophenyl group: This can be done through a substitution reaction using a fluorophenyl halide.
Industrial Production Methods
Industrial production methods for such compounds often involve optimizing the reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound may undergo oxidation reactions, particularly at the piperidine or pyrrolidine rings.
Reduction: Reduction reactions can also occur, potentially affecting the fluorophenyl group.
Substitution: The fluorophenyl group can participate in substitution reactions, especially with nucleophiles.
Common Reagents and Conditions
Oxidizing agents: Potassium permanganate, chromium trioxide.
Reducing agents: Lithium aluminum hydride, sodium borohydride.
Substitution reagents: Halides, nucleophiles like amines or thiols.
Major Products
The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution could introduce new functional groups onto the fluorophenyl ring.
Scientific Research Applications
Chemistry: As a building block for more complex molecules.
Biology: Studying its interactions with biological targets.
Medicine: Investigating its potential as a therapeutic agent, particularly for neurological conditions.
Industry: Potential use in the synthesis of other valuable compounds.
Mechanism of Action
The mechanism of action of 2-(3-Fluorophenyl)-1-[2-(piperidin-4-yl)pyrrolidin-1-yl]ethan-1-one likely involves interactions with specific molecular targets in the central nervous system. These could include neurotransmitter receptors or transporters, leading to modulation of neural activity.
Comparison with Similar Compounds
Comparison with Structurally and Functionally Related Compounds
Structural Analogues
3F-alfa-PVP (1-(3-Fluorophenyl)-2-(pyrrolidin-1-yl)pentan-1-one)
- Structure : Shares the 3-fluorophenyl and pyrrolidin-1-yl groups but lacks the piperidin-4-yl substitution. Instead, it has a pentan-1-one backbone .
- Pharmacology: Acts as a synthetic cathinone, inhibiting dopamine (DAT) and norepinephrine (NET) transporters with high potency, leading to stimulant effects. It is associated with severe health risks, including agitation, hallucinations, and fatalities .
Compounds 5b and 5c ()
- 5b : 2-(4-(tert-Butyl)phenyl)-2,2-difluoro-1-(pyrrolidin-1-yl)ethan-1-one.
- 5c : 2-(4-(Benzyloxy)phenyl)-2,2-difluoro-1-(pyrrolidin-1-yl)ethan-1-one.
- Structural Differences : Both feature difluoroacetamide cores and pyrrolidinyl groups but lack the piperidinyl-pyrrolidinyl linkage. Substituents like tert-butyl or benzyloxy groups may enhance lipophilicity compared to the target compound’s fluorophenyl group .
1-(2-(4-Fluorophenyl)piperidin-1-yl)ethanone ()
- Structure : Simpler analogue with a single piperidine ring and 4-fluorophenyl group.
Pharmacological and Functional Analogues
BI-5232 and 11A ()
- Structure : BI-5232 includes an imidazo[4,5-b]pyridine-piperidinyl-pyrrolidinyl system, while 11A has a benzodiazolyl-piperidinyl-pyrrolidinyl scaffold. Both are more complex than the target compound.
- Activity : Designed as small-molecule gene expression modulators, with LC-MS data ([M+H]+ 447 and 460) indicating higher molecular weights .
- Synthesis : Microwave-assisted reactions (160°C) highlight advanced synthetic techniques compared to traditional coupling methods .
SA16-0839 ()
- Structure : Contains a 1,3,4-oxadiazole ring and a 3-methylphenylacetyl-piperidine group.
- Applications : Used as a screening compound in drug discovery, emphasizing its role in identifying bioactive molecules .
Key Findings and Implications
- Structural Complexity vs. However, its discontinued status limits further exploration .
- Synthetic Methodologies : While Pd-catalyzed coupling (used for 5b/5c) and microwave-assisted synthesis (for BI-5232) represent advanced techniques, the target compound’s synthesis remains undocumented .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
